Cas no 97207-47-1 (Meisoindigo)

• Product Name: Meisoindigo
• CAS No: 97207-47-1
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• MDL: MFCD05988503
• CID: 61887
• PubChem ID: 126274
• Update Time: 2025-09-20

Meisoindigo Chemical and Physical Properties

Names and Identifiers

• Meisoindigo
• 3-(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-1-methyl-2H-indol-2-one
• (3E)-1-methyl-3-(2-oxo-1H-indol-3-ylidene)indol-2-one
• Methylisoindigotin
• (E)-1-Methyl-1H,1'H-[3,3']biindolyliden-2,2'-dion
• (E)-1-methyl-1H,1'H-[3,3']biindolylidene-2,2'-dione
• 1-Methyl-1H,1'H-[3,3']biindolyliden-2,2'-dion
• 1-methyl-1H,1'H-[3,3']biindolylidene-2,2'-dione
• Biindolene deriv.
• Dian III
• HMS1593P16
• Natura-α
• N-methylisoindigo
• N-Methylisoindigotin
• 92UIP6405R
• (E)-1-methyl-[3,3'-biindolinylidene]-2,2'-dione
• Natura-
• A
• Oprea1_162254
• AOB1059
• (3E)-1-methyl-3-(2-oxoindolin-3-ylidene)indolin-2-one
• s5327
• SB16469
• 1-Methyl-3,3'-biin
• 3-(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-1-methyl-2H-indol-2-one (ACI)
• 1-Methyl-3-(2-oxo-1H-indol-3-ylidene)indol-2-one
• Meisoindigotin
• (E)-1,1'-dimethyl-[3,3'-biindolinylidene]-2,2'-dione
• TAK-114
• SCHEMBL24186711
• 1-methyl-3-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2,3-dihydro-1H-indol-2-one
• 1-Methyl-3,3'-biindole-2,2'(1H,1'H)dione
• SY235006
• M3082
• MFCD05988503
• AKOS032947341
• 1-Methyl-[3,3 inverted exclamation mark -biindolinylidene]-2,2 inverted exclamation mark -dione
• AKOS000360184
• 1416052-36-2
• (E)-1-methyl-1H,1'H,2H,2'H-[3,3'-biindolylidene]-2,2'-dione
• 3-(2-hydroxy-1-methylindol-3-yl)indol-2-one
• 97207-47-1
• 2H-Indol-2-one,3-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-1-methyl-
• SCHEMBL13299737
• Dian III;N-Methylisoindigotin;Natura-
• AS-73456
• NATURA-.ALPHA.
• BRD-K14529030-001-01-9
• CCG-267207
• 1-Methyl-3,3'-biindolenyl-2,2'-dione
• HY-13680
• Q27271531
• SR-01000274672-1
• AC-8412
• 1-Methyl-[3,3'-biindolinylidene]-2,2'-dione
• SR-01000274672
• GLXC-02768
• Meisoindigo?
• 2H-Indol-2-one, 3-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-1-methyl-
• CHEMBL607535
• UNII-92UIP6405R
• MEISOINDIGO [WHO-DD]
• EX-A361
• DB-127880
• DTXSID901025868
• Dian III;N-Methylisoindigotin;Natura-alpha
• SCHEMBL130855

• MDL： MFCD05988503
• Inchi： 1S/C17H12N2O2/c1-19-13-9-5-3-7-11(13)15(17(19)21)14-10-6-2-4-8-12(10)18-16(14)20/h2-9H,1H3,(H,18,20)
• InChI Key： QNOCRUSVMMAKSC-UHFFFAOYSA-N
• SMILES： O=C1C(=C2C3C(=CC=CC=3)N(C)C2=O)C2C(=CC=CC=2)N1

Computed Properties

• Exact Mass: 276.09000
• Monoisotopic Mass: 276.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Melting Point: 230°C(lit.)
• Boiling Point: 482°C at 760 mmHg
• Flash Point: 245.3±28.7 °C
• PSA: 49.41000
• LogP: 2.72890

Meisoindigo Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines
• Other Chemical additives Functional Additives